Cas no 112809-25-3 (4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile)
112809-25-3 structure
Product Name:4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
CAS No:112809-25-3
MF:C10H8N4
MW:184.19732093811
MDL:MFCD07368016
CID:62949
PubChem ID:7537616
Update Time:2025-04-18
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-((1H-1,2,4-Triazol-3-yl)methyl)benzonitrile
- 4-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-BENZONITRILE
- 4-[1-(1,2,4-Triazolyl)methyl]-benzontrile
- Letrozole Intermediate
- 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
- 4-(1H-1,2,4- Triazolylmethyl)benzonitrile
- 4-(1-TRIAZOLYLMETHYL)-BENZONITRILE
- 4-[(1H-1,2,4-Triazol-1-yl)methyl]benzonitrile
- 4-[1-(1,2,4-triazolyl)-methyl]-benzonitrile
- 1-(4-Cyanobenzyl)-1,2,4-triazole
- 4-1-(1,2,4-Triazolyl)-methyl-benzonitrile
- 4-2[1-(1,2,4-Triazol-1-yl)methyl]benzonitrile
- Letrozole IMpurity C
- Letrozole Impurity 4
- INTERMEDIATE OF LETROZOLE
- 4-1-(1,2,4-Triazolyl)-methyl-benzonitril
- 4-(1,2,4-triazol-3-ylMethyl)benzonitrile
- 4-[1-(1,2,4-triazol-1-yl)methyl]benzonitrile
- 1-(4-cyano-benzyl)-1,2,4-triazole
- 4-((1H-1,2,4-triazol-1-yl)methyl)benzonitrile
- F12210
- 4-[(1,2,4-triazol-1-yl)methyl]benzonitrile
- SCHEMBL2285580
- 4-[(1,2,4-triazol-1-yl)methy]benzonitrile
- Z235362259
- Benzonitrile, 4-(1H-1,2,4-triazol-1-ylmethyl)-
- 1-(4-cyanobenzyl)-1h-1,2,4-triazole
- BCP22604
- AKOS000198441
- HQLYWHSJALKYOV-UHFFFAOYSA-N
- EN300-28861
- 4-(1H-1,2,4-Triazolylmethyl)benzonitrile
- AC-6806
- BDBM50351859
- 4-1-(1,2,4-triazolyl)methyl benzonitrile
- 112809-25-3
- A2276
- J-002843
- 4-(1h-1,2,4,-triazol-1-ylmethyl)benzonitrile
- 4-[1-(1,2,4-triazolyl)-methyl-benzonitrile
- 4-(1,2,4-triazol-1-ylmethyl)benzonitrile
- 4-(1H-1,2,4-triazol-1-ylmethyl) benzonitrile
- TS-02568
- MFCD07368016
- FT-0603758
- BPS74SKX8K
- CS-0170216
- CHEMBL1825020
- FT-0648269
- YSWG017
- 4-[1-(1,2,4-triazole-1-yl)methyl]benzonitrile
- CCG-357898
- 4-[1-(1,2,4-triazoly1)-methyl}-benzonitrile
-
- MDL: MFCD07368016
- Inchi: 1S/C10H8N4/c11-5-9-1-3-10(4-2-9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
- InChI Key: HQLYWHSJALKYOV-UHFFFAOYSA-N
- SMILES: N1(C=NC=N1)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 184.07500
- Monoisotopic Mass: 184.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 54.5A^2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.19
- Melting Point: 69-72 ºC
- Boiling Point: 412.1 oC at 760 mmHg
- Flash Point: 203 oC
- Refractive Index: 1.642
- PSA: 65.36000
- LogP: 1.26718
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: R10;R20/21/22
- Safety Instruction: S16-S22-S36/37/39
-
Hazardous Material Identification:
- Safety Term:S16;S22;S36/37/39
- Risk Phrases:R10; R20/21/22
- Storage Condition:Store at recommended temperature
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095692-5g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 95% | 5g |
$206.00 | 2023-09-04 | |
| Alichem | A019095692-10g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 95% | 10g |
$367.20 | 2023-09-04 | |
| Alichem | A019095692-25g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 95% | 25g |
$734.40 | 2023-09-04 | |
| Fluorochem | 067986-1g |
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile |
112809-25-3 | 97% | 1g |
£56.00 | 2022-03-01 | |
| Fluorochem | 067986-5g |
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile |
112809-25-3 | 97% | 5g |
£250.00 | 2022-03-01 | |
| Fluorochem | 067986-25g |
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile |
112809-25-3 | 97% | 25g |
£749.00 | 2022-03-01 | |
| Ambeed | A636099-250mg |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 90% | 250mg |
$30.0 | 2025-02-26 | |
| Ambeed | A636099-1g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 90% | 1g |
$44.0 | 2025-02-26 | |
| Ambeed | A636099-5g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 90% | 5g |
$169.0 | 2025-02-26 | |
| Ambeed | A636099-10g |
4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile |
112809-25-3 | 90% | 10g |
$323.0 | 2025-02-26 |
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
112809-25-3 (4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile) Related Products
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